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Compound of Interest

Compound Name: Carbuterol-d9

Cat. No.: B585731 Get Quote

This guide provides comprehensive safety and logistical information for researchers, scientists,

and drug development professionals handling Carbuterol-d9. Adherence to these procedures

is critical to ensure personal safety and maintain the integrity of your research.

Hazard Identification and Classification
Carbuterol-d9 is classified with the following hazards:

Skin Irritation (Category 2): Causes skin irritation.[1]

Eye Irritation (Category 2): Causes serious eye irritation.[1]

Skin Sensitisation (Category 1): May cause an allergic skin reaction.[1]

Signal Word: Warning

Hazard Statements:

H315: Causes skin irritation.

H317: May cause an allergic skin reaction.

H319: Causes serious eye irritation.

Precautionary Statements:
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P280: Wear protective gloves/protective clothing/eye protection/face protection.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Carbuterol-d9 to minimize exposure and

ensure safety.
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PPE Category Item Specifications

Hand Protection Gloves

Wear two pairs of powder-free

nitrile gloves.[2] The inner

glove should be tucked under

the cuff of the lab coat, and the

outer glove should be worn

over the cuff. Change gloves

every 30-60 minutes or

immediately if contaminated,

torn, or punctured.[3]

Body Protection Lab Coat/Coveralls

A disposable, long-sleeved,

solid-front gown or a Tyvek lab

coat or coveralls should be

worn.[2][4]

Eye and Face Protection
Safety Glasses/Goggles and

Face Shield

Safety glasses with side

shields or chemical splash

goggles are required.[2] A face

shield should be worn in

addition to goggles when there

is a risk of splashing.[2]

Respiratory Protection Respirator

Work should be conducted in a

certified chemical fume hood

or a Class II Type B biosafety

cabinet to avoid inhalation.[1] If

these are not available, a

NIOSH-approved respirator

may be necessary based on a

risk assessment.

Foot Protection Closed-toe Shoes
Sturdy, closed-toe shoes must

be worn in the laboratory.

Operational Plan: Step-by-Step Handling Protocol
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This protocol outlines the essential steps for safely handling Carbuterol-d9 in a laboratory

setting.

1. Preparation and Pre-handling:

Ensure the work area, preferably a chemical fume hood or biosafety cabinet, is clean and
uncluttered.[1]
Verify that an eyewash station and safety shower are readily accessible.
Assemble all necessary materials and equipment before handling the compound.
Don the appropriate PPE as specified in the table above.

2. Weighing and Aliquoting:

Handle the solid compound in a ventilated enclosure to prevent inhalation of dust particles.
Use dedicated spatulas and weighing paper.
If preparing a solution, add the solvent to the weighed Carbuterol-d9 slowly to avoid
splashing.

3. Experimental Use:

Clearly label all containers with the compound name, concentration, and date.
Keep containers sealed when not in use.
Avoid direct contact with the skin, eyes, and clothing.

4. Post-handling:

Decontaminate the work surface with an appropriate cleaning agent.
Remove the outer pair of gloves and dispose of them as hazardous waste.
Remove the remaining PPE in the following order: lab coat/coveralls, inner gloves.
Wash hands thoroughly with soap and water.

Disposal Plan
All waste generated from handling Carbuterol-d9 must be treated as hazardous chemical

waste.
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Waste Type Disposal Procedure

Solid Waste

Contaminated consumables (e.g., gloves,

weighing paper, pipette tips) should be collected

in a clearly labeled, sealed hazardous waste

container.

Liquid Waste

Unused solutions of Carbuterol-d9 should be

collected in a designated, sealed, and clearly

labeled hazardous waste container. Do not pour

down the drain.

Empty Containers

Empty vials and containers should be triple-

rinsed with a suitable solvent. The rinsate

should be collected as hazardous liquid waste.

The rinsed containers can then be disposed of

according to institutional guidelines.

All hazardous waste must be disposed of through the institution's environmental health and

safety (EHS) office or a licensed hazardous waste disposal contractor.

Emergency Procedures
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Emergency Situation Action

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with copious amounts of

soap and water for at least 15 minutes. Seek

medical attention if irritation or a rash develops.

Eye Contact

Immediately flush the eyes with a gentle stream

of water for at least 15 minutes, holding the

eyelids open. Remove contact lenses if present

and easy to do so. Seek immediate medical

attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.

Ingestion
Do not induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.

Spill

Evacuate the immediate area. Alert others in the

vicinity. For small spills, absorb the material with

an inert absorbent (e.g., vermiculite, sand) and

place it in a sealed container for hazardous

waste disposal. For large spills, contact the

institutional EHS office immediately.

Visualizations
Experimental Workflow for Handling Carbuterol-d9
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Caption: A step-by-step workflow for the safe handling of Carbuterol-d9 in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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